Cas no 81436-64-8 (Ethanone,1-(1,2-dimethyl-1,2,4-triazolidin-4-yl)-)

• Product Name: Ethanone,1-(1,2-dimethyl-1,2,4-triazolidin-4-yl)-
• CAS No: 81436-64-8
• MF: C₆H₁₃N₃O
• MW: 143.186920881271
• CID: 732086
• PubChem ID: 340375
• Update Time: 2025-04-19

Ethanone,1-(1,2-dimethyl-1,2,4-triazolidin-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,2-dimethyl-1,2,4-triazolidin-4-yl)-
• 1-(1,2-dimethyl-1,2,4-triazolidin-4-yl)ethanone
• NSC370889
• DTXSID10321152
• 81436-64-8
• NSC-370889

• Inchi： 1S/C6H13N3O/c1-6(10)9-4-7(2)8(3)5-9/h4-5H2,1-3H3
• InChI Key： GHFXDIPRRSMWKA-UHFFFAOYSA-N
• SMILES： O=C(C)N1CN(C)N(C)C1

Computed Properties

• Exact Mass: 143.105862047g/mol
• Monoisotopic Mass: 143.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 26.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Triazolidines